![molecular formula C9H8N4 B3059093 6-Phenyl-1,2,4-triazin-3-amine CAS No. 942-72-3](/img/structure/B3059093.png)
6-Phenyl-1,2,4-triazin-3-amine
Overview
Description
6-Phenyl-1,2,4-triazin-3-amine is a derivative of 1,2,4-triazine . Triazines are six-membered heterocyclic compounds with three nitrogen atoms in their structure . They are known to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive .
Synthesis Analysis
1,2,4-Triazine derivatives have been synthesized through various methods including microwave-assisted, solid-phase, metal-based, [4+2] cycloaddition, and multicomponent one-pot reactions . They undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization .Molecular Structure Analysis
The triazine structure is a heterocyclic ring, analogous to the six-membered benzene ring but with three carbons replaced by nitrogens . The three isomers of triazine are distinguished from each other by the positions of their nitrogen atoms .Chemical Reactions Analysis
Triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization . They are building blocks and have provided a new dimension to the design of biologically important organic molecules .Scientific Research Applications
Amination and Derivative Formation
Research on 1,2,4-triazines, including 6-Phenyl-1,2,4-triazin-3-amine, has explored their amination processes. For instance, the amination of 1,2,4-triazines by potassium amide in liquid ammonia results in the formation of 3-amino-1,2,4-triazines (Rykowski & Plas, 1982). Similarly, regioselective N2-amination of 3-methylthio-1,2,4-triazin-5(2H)-ones has been reported, demonstrating a novel synthesis pathway for triazolotriazinones (Sanemitsu, Nakayama, & Masao, 1983).
Synthesis of Triazine Derivatives
Recent studies have developed methods for synthesizing various 1,2,4-triazine derivatives. For example, a one-pot synthesis method under microwave irradiation for 4-Aryl-6-cycloamino-1,3,5-triazin-2-amines has been established, demonstrating potential in producing diverse triazine compounds efficiently (Dolzhenko et al., 2021).
Chemical Behavior and Transformations
The chemical behavior of 1,2,4-triazine derivatives has been extensively studied, providing insights into their reactivity and potential applications. For instance, the behavior of derivatives like 6-phenyl-1,2,4-triazine towards diazomethane and amines has been explored (Mansour & Ibrahim, 1973). Furthermore, research into the molecular structure of triazine derivatives, such as 7-phenyl-1,2,4-triazolo[1,5-a]-1,3,5-triazine, helps understand their nucleophilic properties and potential for cyclization (Kurella et al., 1992).
Mechanism of Action
Target of Action
6-Phenyl-1,2,4-triazin-3-amine is a derivative of the 1,2,4-triazine class of compounds . These compounds have been identified as having a wide range of biological targets due to their versatile structure and reactivity . Specifically, 1,2,4-triazine derivatives have been found to interact with the adenosine A2A receptor , which plays a crucial role in various physiological processes, including neurotransmission and immune response .
Mode of Action
The interaction of this compound with its targets involves a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization . These interactions result in changes to the target’s function, leading to downstream effects on various biological processes .
Biochemical Pathways
1,2,4-triazine derivatives have been found to exhibit a variety of biological activities, suggesting that they may affect multiple pathways . These activities include antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, antihypertensive, cardiotonic, neuroleptic, nootropic, antihistaminergic, tuberculostatic, antiviral, anti-protozoal, estrogen receptor modulators, antimalarial, cyclin-dependent kinase inhibitors, antimicrobial, and antiparasitic activities .
Pharmacokinetics
1,2,4-triazine derivatives are known to have good oral bioavailability and systemic clearance
Result of Action
The molecular and cellular effects of this compound’s action are likely to be diverse, given the wide range of biological activities exhibited by 1,2,4-triazine derivatives . For example, these compounds have been found to have significant activity against different tumor cell lines , suggesting that they may induce cell death or inhibit cell proliferation in these cells.
Action Environment
The action, efficacy, and stability of this compound are likely to be influenced by various environmental factors. For instance, the pH, temperature, and presence of other molecules can affect the compound’s reactivity and interactions with its targets. Additionally, the compound’s stability may be influenced by light, heat, and moisture
Biochemical Analysis
Biochemical Properties
Triazine derivatives are known to undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization . These transformations could potentially influence the interactions of 6-Phenyl-1,2,4-triazin-3-amine with enzymes, proteins, and other biomolecules.
Cellular Effects
Some triazine derivatives have been identified as antagonists of the adenosine A2A receptor , which plays a crucial role in various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It’s possible that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression, similar to other triazine derivatives .
Temporal Effects in Laboratory Settings
Derivatives of 6-aryl-2,4-diamino-1,3,5-triazine are known for their high thermal stability .
Transport and Distribution
Some triazine derivatives are known to be absorbed effectively through the leaf surface and roots, and are translocated acropetally to the leaves of target plants .
Properties
IUPAC Name |
6-phenyl-1,2,4-triazin-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4/c10-9-11-6-8(12-13-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIJQGEJYKLRADI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(N=N2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60916193 | |
Record name | 6-Phenyl-1,2,4-triazin-3(4H)-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60916193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
942-72-3 | |
Record name | 6-Phenyl-1,2,4-triazin-3-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=942-72-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | as-Triazine, 3-amino-6-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000942723 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Phenyl-1,2,4-triazin-3(4H)-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60916193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-phenyl-1,2,4-triazin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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